Cas no 42959-99-9 (Methanone,(2-bromo-3-nitrophenyl)phenyl-)

• Product Name: Methanone,(2-bromo-3-nitrophenyl)phenyl-
• CAS No: 42959-99-9
• MF: C₁₃H₈BrNO₃
• MW: 306.111522674561
• CID: 329640
• PubChem ID: 3016398
• Update Time: 2025-04-19

Methanone,(2-bromo-3-nitrophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-bromo-3-nitrophenyl)phenyl-
• (2-bromo-3-nitrophenyl) phenyl ketone
• (2-bromo-3-nitrophenyl)-phenylmethanone
• 42959-99-9
• EINECS 256-020-7
• (2-bromo-3-nitrophenyl)phenyl ketone
• DTXSID20195583
• NS00031272

• Inchi： 1S/C13H8BrNO3/c14-12-10(7-4-8-11(12)15(17)18)13(16)9-5-2-1-3-6-9/h1-8H
• InChI Key： CXJKOOUMPLYFMK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.968756
• Monoisotopic Mass: 304.968756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 3.8

Experimental Properties

• Density: 1.565
• Boiling Point: 393.8°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.637